6,7-dimethyl-2-oxo-2,3-dihydro[1,3]thiazolo[4,5-b]pyridin-5-yl acetate

• IUPAC Name: (6,7-dimethyl-2-oxo-3H-[1,3]thiazolo[4,5-b]pyridin-5-yl) acetate
• InChI: InChI=1S/C10H10N2O3S/c1-4-5(2)9(15-6(3)13)11-8-7(4)16-10(14)12-8/h1-3H3,(H,11,12,14)
• InChI Key: PANCSZMILMZGBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C1SC(=O)N2)OC(=O)C)C
• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol

Description

6,7-dimethyl-2-oxo-2,3-dihydro[1,3]thiazolo[4,5-b]pyridin-5-yl acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazolopyridine derivative that has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 6,7-dimethyl-2-oxo-2,3-dihydro[1,3]thiazolo[4,5-b]pyridin-5-yl acetate is not fully understood. However, it has been reported to exert its pharmacological activities through the modulation of various signaling pathways. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and physiological effects:
This compound has been reported to exhibit various biochemical and physiological effects. For example, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to exhibit potent antibacterial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6,7-dimethyl-2-oxo-2,3-dihydro[1,3]thiazolo[4,5-b]pyridin-5-yl acetate in lab experiments is its potential as a drug candidate. This compound has been reported to exhibit promising pharmacological activities, making it a potential lead compound for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research on 6,7-dimethyl-2-oxo-2,3-dihydro[1,3]thiazolo[4,5-b]pyridin-5-yl acetate. One of the areas of research is the development of new derivatives with improved pharmacological properties. Another area of research is the elucidation of the mechanism of action of this compound, which can provide insights into its potential therapeutic applications. Furthermore, the evaluation of the toxicity and safety profile of this compound is also an important area of research. Finally, the development of new methods for the synthesis of this compound can also be explored to improve its yield and purity.

Scientific Research Applications

6,7-dimethyl-2-oxo-2,3-dihydro[1,3]thiazolo[4,5-b]pyridin-5-yl acetate has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is in the field of medicinal chemistry, where this compound has been evaluated for its potential as a drug candidate. It has been reported to exhibit promising pharmacological activities such as antitumor, anti-inflammatory, and antimicrobial activities.